Cas no 61711-82-8 (Acetonitrile, (3,5-dimethoxyphenoxy)-)
61711-82-8 structure
Product Name:Acetonitrile, (3,5-dimethoxyphenoxy)-
CAS No:61711-82-8
MF:C10H11NO3
MW:193.199242830276
CID:468984
PubChem ID:12298881
Update Time:2025-04-19
Acetonitrile, (3,5-dimethoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, (3,5-dimethoxyphenoxy)-
- 2-(3,5-dimethoxyphenoxy)acetonitrile
- AKOS008952344
- SCHEMBL11553427
- 61711-82-8
- AGN-PC-0NIGFT
- DTXSID80486085
-
- Inchi: 1S/C10H11NO3/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7H,4H2,1-2H3
- InChI Key: MCCNUMVNLROOLM-UHFFFAOYSA-N
- SMILES: O(CC#N)C1C=C(C=C(C=1)OC)OC
Computed Properties
- Exact Mass: 193.07393
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.48
Acetonitrile, (3,5-dimethoxyphenoxy)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
61711-82-8 (Acetonitrile, (3,5-dimethoxyphenoxy)-) Related Products
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